Cas no 59086-90-7 (Ingenol 3,20-dibenzoate)
Ingenol 3,20-dibenzoate structure
Product Name:Ingenol 3,20-dibenzoate
CAS No:59086-90-7
MF:C34H36O7
MW:556.645450592041
CID:371449
PubChem ID:442043
Update Time:2026-05-14
Ingenol 3,20-dibenzoate Chemical and Physical Properties
Names and Identifiers
-
- 1H-2,8a-Methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one,6-(benzoyloxy)-4-[(benzoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-,(1aR,2S,5R,5aR,6S,8aS,9R,10aR)-
- 1H-2,8a-Methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one,6-(benzoyloxy)-4-[(benzoyloxy)methy...
- 1H-2,8a-Methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one,6-(benzoyloxy)-4-[(benzoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahyd
- Ingenol 3,20-dibenzoate
- ingenoldibenzoate
- (1aR,2S,5R,5aR,6S,8aS,9R,10aR)-6-(Benzoyloxy)-4-[(benzoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one
- NSC 262646
- NSC 266220
- RD 4-2174
- AC1L9C5N
- [(1S,4S,5S,6R,9S,10R,12R,14R)-4-benzoyloxy-5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-7-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl]methyl benzoate
- C09113
- Ingenol-3,20-dibenzoate
- AKOS040754905
- CHEBI:5923
- RD4-2174
- SCHEMBL18873016
- 59086-90-7
- 5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-7-(phenylcarbonyloxymethyl)tetracyclo[7.5.1.0<1,5>.0<10,12>]pentadeca-2,7-dien-4-yl benzoate
- Q27106931
- NS00093856
- CHEMBL2165713
- (benzoyloxy-dihydroxy-tetramethyl-oxo-[?]yl)methyl benzoate
- (+)-Ingenol 3,20-dibenzoate
- Ingenol dibenzoate
-
- MDL: MFCD00211027
- Inchi: InChI=1S/C34H36O7/c1-19-17-33-20(2)15-25-26(32(25,3)4)24(28(33)36)16-23(18-40-30(37)21-11-7-5-8-12-21)27(35)34(33,39)29(19)41-31(38)22-13-9-6-10-14-22/h5-14,16-17,20,24-27,29,35,39H,15,18H2,1-4H3/t20-,24+,25-,26+,27-,29+,33+,34+/m1/s1
- InChI Key: GIMKEHNOTHXONN-NXBFFCPZSA-N
- SMILES: CC1CC2C(C2(C)C)C3C=C(C(C4(C1(C3=O)C=C(C4OC(=O)C5=CC=CC=C5)C)O)O)COC(=O)C6=CC=CC=C6
Computed Properties
- Exact Mass: 556.24600
- Monoisotopic Mass: 556.246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 41
- Rotatable Bond Count: 7
- Complexity: 1160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 110
Experimental Properties
- Color/Form: Not available
- Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 697 °C at 760 mmHg
- Flash Point: 221.6 °C
- Refractive Index: 1.639
- Solubility: Insuluble (7.2E-4 g/L) (25 ºC),
- PSA: 110.13000
- LogP: 4.54460
- Solubility: Not available
Ingenol 3,20-dibenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-137295-5mg |
Ingenol 3,20-dibenzoate |
59086-90-7 | 99.96% | 5mg |
¥5800 | 2025-04-16 | |
| MedChemExpress | HY-137295-10mg |
Ingenol 3,20-dibenzoate |
59086-90-7 | 99.96% | 10mg |
¥9800 | 2024-07-21 | |
| MedChemExpress | HY-137295-25mg |
Ingenol 3,20-dibenzoate |
59086-90-7 | 99.31% | 25mg |
¥19000 | 2023-08-31 | |
| ChemScence | CS-0137590-5mg |
Ingenol 3,20-dibenzoate |
59086-90-7 | 99.31% | 5mg |
$638.0 | 2022-04-27 | |
| ChemScence | CS-0137590-10mg |
Ingenol 3,20-dibenzoate |
59086-90-7 | 99.31% | 10mg |
$1078.0 | 2022-04-27 | |
| ChemScence | CS-0137590-25mg |
Ingenol 3,20-dibenzoate |
59086-90-7 | 99.31% | 25mg |
$2090.0 | 2022-04-27 | |
| TRC | I655833-0.5mg |
Ingenol 3,20-Dibenzoate |
59086-90-7 | 0.5mg |
$ 155.00 | 2023-02-03 | ||
| TRC | I655833-5mg |
Ingenol 3,20-Dibenzoate |
59086-90-7 | 5mg |
$ 1407.00 | 2023-09-07 | ||
| eNovation Chemicals LLC | Y1235029-5mg |
INGENOL 3,20-DIBENZOATE |
59086-90-7 | 99% | 5mg |
$1115 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1235029-10mg |
INGENOL 3,20-DIBENZOATE |
59086-90-7 | 99% | 10mg |
$1820 | 2024-06-06 |
Ingenol 3,20-dibenzoate Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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